5-Acetyltetrazolo[1,5-a]pyridine

• Molecular Formula: C7H6N4O
• Molecular Weight: 162.15 g/mol
• IUPAC Name: 1-(tetrazolo[1,5-a]pyridin-5-yl)ethanone
• InChI: InChI=1S/C7H6N4O/c1-5(12)6-3-2-4-7-8-9-10-11(6)7/h2-4H,1H3
• InChI Key: PZOYSIVWNIGFJV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC2=NN=NN21

Description

5-Acetyltetrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C7H6N4O and its molecular weight is 162.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 11.42 g of 2-chloro-4-acetylpyridine, 9.51 g of sodium azide and 9.2 ml of 12 N HCl in 86 ml of a 1:1 ethanol:water mixture was heated at reflux for three hours. An additional 9.2 g of sodium azide was added and the reaction mixture heated at reflux overnight. An aqueous solution of sodium carbonate (3.92 g) was added and the mixture repeatedly extracted with methylene chloride. The combined extracts were washed with water and saturated sodium chloride solution and then dried with anhydrous magnesium sulfate. Concentration under reduced pressure afforded 10.2 g of product.